Cas no 1864016-64-7 (3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride)

• Product Name: 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride
• CAS No: 1864016-64-7
• MF: C₁₀H₁₃BrClNO₂S
• MW: 326.637719869614
• MDL: MFCD26792973
• CID: 5056653
• PubChem ID: 72716328
• Update Time: 2025-07-25

3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-bromophenyl)sulfonyl]pyrrolidine hydrochloride
• 3-(4-bromophenyl)sulfonylpyrrolidine;hydrochloride
• 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride

• MDL： MFCD26792973
• Inchi： 1S/C10H12BrNO2S.ClH/c11-8-1-3-9(4-2-8)15(13,14)10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H
• InChI Key： ZRKFLKHFZRKURQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1CNCC1)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride

Introduction to 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride (CAS No. 1864016-64-7)

3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride, with the chemical formula corresponding to its CAS number 1864016-64-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a sulfonyl group and a bromophenyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride structure combines a pyrrolidine ring with a sulfonyl group attached to a brominated benzene ring. This configuration imparts specific electronic and steric properties that can be exploited in the design of bioactive molecules. The pyrrolidine ring is a common pharmacophore found in many drugs, known for its ability to interact with biological targets in a favorable manner. The sulfonyl group, on the other hand, is well-documented for its role in enhancing binding affinity and metabolic stability, while the bromophenyl moiety introduces additional opportunities for functionalization and interaction with biological systems.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride has shown promise in preclinical studies as a potential lead compound for drugs targeting conditions such as neurodegenerative diseases and chronic inflammation. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug design. The combination of the pyrrolidine core, the sulfonyl group, and the bromophenyl substituent provides multiple sites for chemical modification. This flexibility allows medicinal chemists to fine-tune the properties of the molecule, such as solubility, bioavailability, and target specificity. For instance, modifications to the bromophenyl ring can alter electronic effects and hydrogen bonding capabilities, while changes to the sulfonyl group can impact metabolic stability and binding interactions.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in identifying promising compounds that can modulate specific biological pathways. These computational methods have helped researchers prioritize which compounds are most likely to exhibit desired pharmacological effects, thereby accelerating the drug discovery process.

The sulfonyl group in particular has been extensively studied for its role in drug design. Sulfonyl compounds are known for their ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions. This property makes them effective at modulating enzyme activity and receptor binding. In the case of 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride, the sulfonyl group is positioned strategically within the molecule to interact with potential biological targets, enhancing its pharmacological potential.

Moreover, the bromophenyl moiety introduces additional opportunities for functionalization. Bromine atoms are known to be excellent handles for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions or halogen-metal exchange reactions. These transformations can be used to introduce various functional groups into the molecule, allowing for fine-tuning of its pharmacological properties. Such modifications are crucial in optimizing drug candidates for clinical use.

Current research in this area has focused on exploring the potential of 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride as a lead compound for drugs targeting neurological disorders. Preliminary studies have suggested that this compound may have neuroprotective properties, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the high unmet medical need associated with these diseases.

In addition to its potential applications in neurology, 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride has also shown promise in treating inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound could offer therapeutic benefits in these conditions. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Multi-step synthetic routes involving cross-coupling reactions, sulfonylation steps, and salt formation have been developed to ensure high yields and purity. These synthetic strategies are critical for advancing preclinical studies and eventual clinical trials.

In conclusion,3-[(4-Bromophenyl)sulfonyl]pyrrolidine hydrochloride (CAS No. 1864016-64-7) represents a significant compound with considerable potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, particularly in targeting neurological and inflammatory diseases. Ongoing research continues to explore its pharmacological properties and therapeutic applications, further solidifying its importance as a lead compound in modern drug discovery efforts.